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Compound of Interest

Compound Name: 3-Decyne

Cat. No.: B165594

An In-depth Technical Guide to the Physical Properties of 3-Decyne

Introduction

3-Decyne (CioH1s) is an internal alkyne, a class of unsaturated hydrocarbons characterized by
a carbon-carbon triple bond. Its linear structure and the nature of the triple bond influence its
physical properties, which are critical for its application in organic synthesis and as a research
chemical. This document provides a detailed overview of the boiling point and density of 3-
Decyne, including experimental protocols for their determination, tailored for researchers,
scientists, and professionals in drug development.

Physical Properties of 3-Decyne

The primary physical characteristics of 3-Decyne are summarized below. These values are
essential for predicting its behavior in various solvents, reaction conditions, and purification
procedures. The data presented is compiled from multiple sources to provide a comprehensive
overview.

Quantitative Data Summary
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Physical Property Value Unit Source(s)
Boiling Point 175-179.2 °C [1112]1[3]
Density 0.763-0.8 glcm3 [11[2]13][4]
Molecular Formula CioH1s [1][5]
Molecular Weight 138.25 g/mol [415]
Melting Point -44 °C [1]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory methodologies for measuring the boiling point and

density of liquid alkynes like 3-Decyne.

Determination of Boiling Point via Simple Distillation

This method is suitable for determining the boiling point of a sufficient quantity (typically >5 mL)

of a liquid sample and also serves as a means of purification.[6][7]

Apparatus:

Round-bottom flask (distilling flask)

o Heating mantle or sand bath

e Clamps and stand

« Distillation head (still head)

e Thermometer (with appropriate range)

o Condenser (Liebig, Graham, or Allihn)

e Receiving flask

» Boiling chips or magnetic stir bar

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://www.guidechem.com/dictionary/en/2384-85-2.html
https://www.chemicalbook.com/price-india/3-DECYNE.htm
https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://www.guidechem.com/dictionary/en/2384-85-2.html
https://www.chemicalbook.com/price-india/3-DECYNE.htm
http://www.stenutz.eu/chem/solv6.php?name=3-decyne
https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Decyne
http://www.stenutz.eu/chem/solv6.php?name=3-decyne
https://pubchem.ncbi.nlm.nih.gov/compound/3-Decyne
https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://www.benchchem.com/product/b165594?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Tubing for condenser water flow

Procedure:

Place 5-10 mL of 3-Decyne into the round-bottom flask along with a few boiling chips to
ensure smooth boiling.

Assemble the simple distillation apparatus, ensuring all joints are securely clamped. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor distilling into the condenser.

Connect the condenser to a cold water source, with water entering the lower inlet and exiting
from the upper outlet.

Begin heating the distilling flask gently.

Observe the temperature as the liquid begins to boil and the vapor rises. The temperature
will stabilize as the vapor reaches the thermometer bulb and begins to condense.

Record the temperature at which a steady distillation rate is achieved (i.e., when condensate
is consistently forming and dripping into the receiving flask). This stable temperature is the
boiling point.

Record the ambient atmospheric pressure, as boiling point is pressure-dependent. The
values provided in this document are at standard pressure (760 mmHg).

Determination of Density via Vibrating Tube
Densitometer

This modern technique offers high precision and requires a small sample volume for

determining the density of liquids.[8]

Apparatus:

Vibrating tube densitometer

Syringe for sample injection
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Thermostatic control unit (Peltier or water bath)

Sample of 3-Decyne

High-purity solvents for cleaning (e.g., ethanol, acetone)

Dry air or nitrogen source
Procedure:

» Calibration: Calibrate the instrument according to the manufacturer's instructions using two
standards of known density, typically dry air and deionized water.

o Temperature Stabilization: Set the desired measurement temperature using the thermostatic
control. Allow the instrument's measuring cell to stabilize at this temperature.

o Sample Injection: Carefully inject the 3-Decyne sample into the measuring cell using a
syringe, ensuring no air bubbles are introduced. The cell typically requires 1-2 mL of the
sample.

o Measurement: The instrument measures the oscillation period of the U-shaped tube
containing the sample. This period is directly related to the density of the liquid. The
instrument's software automatically converts this period into a density value.

o Data Recording: Record the density reading once the value has stabilized.

o Cleaning: After measurement, flush the cell with appropriate solvents to remove the sample
and then dry it with a stream of air or nitrogen to prepare for the next measurement.

Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound's physical properties, from initial synthesis or acquisition to final data verification.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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